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Compound of Interest

Compound Name: Otic Domeboro

Cat. No.: B1261238

Technical Support Center: Extemporaneously
Prepared Burow's Solution

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals to minimize
precipitation in extemporaneously prepared Burow's solution (Aluminum Acetate Topical
Solution, USP).

Frequently Asked Questions (FAQs)

Q1: What is Burow's solution and why is precipitation a concern?

Al: Burow's solution is an aqueous solution of aluminum acetate that possesses astringent and
antibacterial properties.[1] Precipitation is a common issue in extemporaneously prepared
Burow's solution due to the hydrolysis of aluminum acetate. This hydrolysis forms insoluble
basic aluminum acetates, reducing the solution's potency and making it unsuitable for use.[2]
The United States Pharmacopeia (USP) specifies that only clear Aluminum Acetate Topical
Solution should be dispensed.[3][4]

Q2: What is the ideal pH for a stable Burow's solution?

A2: The optimal pH range for a stable Burow's solution is between 3.6 and 4.4, as specified by
the USP for Aluminum Acetate Topical Solution.[3][4] Another source suggests a stable pH
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range of 4.2 to 4.7.[2] Maintaining the pH within this acidic range helps to suppress the
hydrolysis of aluminum acetate and minimize precipitation.

Q3: What is the role of boric acid in Burow's solution?

A3: Boric acid is used as a stabilizing agent in Burow's solution.[2][3] It acts as a buffer to help
maintain the acidic pH and counteracts the influence of alkaline environments, such as glass
containers, which can promote precipitation.[2] The USP states that Burow's solution may be
stabilized by the addition of not more than 0.6% boric acid.[3][4]

Q4: How does temperature affect the stability of Burow's solution?

A4: Higher temperatures accelerate the hydrolysis of aluminum acetate, leading to faster
precipitation. Conversely, storing the solution at a lower temperature, such as in a refrigerator,
can help to slow down this degradation process and extend the shelf-life of the
extemporaneously prepared solution. One compounding pharmacy suggests that a prepared
solution can be kept in the fridge for up to 14 days.[5]

Q5: Can | use a commercial dry powder mix to prepare Burow's solution?

A5: Yes, commercial dry powder packets are available, which typically contain aluminum
sulfate tetradecahydrate and calcium acetate monohydrate.[1][6] When dissolved in water,
these components react to form aluminum acetate. However, it is noted that solutions prepared
from such dry mixes may become less potent on standing or heating due to the precipitation of
a more basic aluminum salt.[2]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Cloudiness or white precipitate
forms immediately upon

preparation.

1. Incorrect order of mixing
reagents.2. Use of warm or hot
water for dissolution.3. High

initial pH of the water used.

1. Follow the USP-
recommended procedure for
preparing Aluminum
Subacetate Topical Solution
first, then converting it to
Aluminum Acetate Topical
Solution. This involves
dissolving aluminum sulfate in
cold water before gradually
adding calcium carbonate.2.
Always use cold water as
specified in the protocol.3. Use
purified water and ensure the
final pH of the solution is within
the 3.6-4.4 range.

Solution becomes cloudy or
forms a precipitate after a few

days of storage.

1. The solution is undergoing
hydrolysis due to an unstable
pH.2. Storage at room
temperature or exposure to
heat.3. Use of a container that
leaches alkaline substances

(e.g., certain types of glass).

1. Ensure the final pH is within
the optimal range (3.6-4.4).
The addition of a stabilizing
agent like boric acid (not
exceeding 0.6%) can help
maintain the pH.2. Store the
prepared solution in a
refrigerator.3. Store in a tightly

sealed container.

The final pH of the solution is
outside the recommended
range (3.6-4.4).

1. Inaccurate measurement of
reagents, particularly acetic
acid.2. The initial pH of the
purified water was too high or

too low.

1. Carefully and accurately
measure all components as
per the protocol.2. Check the
pH of the final solution and
adjust if necessary with a small
amount of diluted acetic acid
(to lower the pH) or a very
dilute solution of a suitable
alkalizing agent if the pH is too

low. Any adjustments should
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be made cautiously to avoid

overcorrection.

Data Summary

The following table summarizes the key quantitative parameters for the preparation of a stable
Burow's solution according to the United States Pharmacopeia (USP).

Parameter USP Specification Reference
Final pH 3.6-4.4 [3][4]
Boric Acid (Stabilizer) Not more than 0.6% [3114]
Aluminum Oxide (Al203)

1.20 g —1.45 g per 100 mL [3114]
Content
Acetic Acid (C2H402) Content 4.24 g—5.12 g per 100 mL [31[4]

Experimental Protocols

Protocol 1: Extemporaneous Preparation of Aluminum Acetate Topical Solution (Burow's
Solution) USP

This protocol is adapted from the United States Pharmacopeia for the preparation of 2000 mL
of Aluminum Acetate Topical Solution. The process involves two main stages: the preparation
of Aluminum Subacetate Topical Solution, followed by its conversion to Aluminum Acetate

Topical Solution.
Part A: Preparation of Aluminum Subacetate Topical Solution
e Reagents and Equipment:

o Aluminum Sulfate: 145 g

o Calcium Carbonate: 70 g

o Acetic Acid: 160 mL
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o Purified Water, cold: a sufficient quantity to make 1000 mL
o Beakers

o Filter paper and funnel

o Stirring rod

o Graduated cylinders

o Vacuum filtration apparatus (optional)

e Procedure:

o In a suitable container, dissolve the 145 g of Aluminum Sulfate in 600 mL of cold purified
water.

o Filter the resulting solution to ensure clarity.

o Gradually add the 70 g of Calcium Carbonate to the aluminum sulfate solution in several
portions, with constant stirring.

o Slowly add the 160 mL of Acetic Acid to the mixture while continuing to stir.
o Set the mixture aside and allow it to stand for 24 hours.

o Filter the product. If necessary, a vacuum can be used to aid filtration. Return the initial
portion of the filtrate back through the filter to ensure clarity.

o Wash the precipitate on the filter with small portions of cold water, collecting the filtrate
until the total volume reaches 1000 mL.

Part B: Preparation of Aluminum Acetate Topical Solution
» Reagents and Equipment:
o Aluminum Subacetate Topical Solution (from Part A): 545 mL

o Glacial Acetic Acid: 15 mL
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o Purified Water: a sufficient quantity to make 1000 mL
o Graduated cylinders

o Mixing container

e Procedure:

[¢]

Measure 545 mL of the Aluminum Subacetate Topical Solution.

[¢]

Add 15 mL of Glacial Acetic Acid to the Aluminum Subacetate Topical Solution.

[e]

Add a sufficient quantity of Purified Water to make a final volume of 1000 mL.

o

Mix the solution thoroughly.

[¢]

If necessary, filter the final solution to ensure it is clear.

[e]

Dispense only the clear solution.
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Caption: Formation of Aluminum Acetate and Calcium Sulfate Precipitate.
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Caption: Hydrolysis of Aluminum Acetate leading to precipitation.
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Caption: Troubleshooting workflow for precipitation in Burow's solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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